Cas no 2171218-32-7 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpentanamidoacetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpentanamidoacetic acid
• CAS No: 2171218-32-7
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6419671
• PubChem ID: 165812118
• Update Time: 2025-10-29

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpentanamidoacetic acid
• 2171218-32-7
• EN300-1497760
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-phenylpentanamido]acetic acid

• Inchi： 1S/C28H28N2O5/c1-2-10-25(27(33)30(17-26(31)32)19-11-4-3-5-12-19)29-28(34)35-18-24-22-15-8-6-13-20(22)21-14-7-9-16-23(21)24/h3-9,11-16,24-25H,2,10,17-18H2,1H3,(H,29,34)(H,31,32)/t25-/m1/s1
• InChI Key： INNBGEGGMGTRGR-RUZDIDTESA-N
• SMILES： O(C(N[C@@H](C(N(C1C=CC=CC=1)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpentanamidoacetic acid

Introduction to Compound CAS No 2171218-32-7: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpentanamidoacetic Acid

The compound with CAS No 2171218-32-7, known as 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-phenylpentanamidoacetic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and drug discovery. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center, and a phenyl group. The presence of these functional groups makes it a valuable tool in the synthesis of bioactive molecules and peptide derivatives.

Recent advancements in chemical synthesis have highlighted the importance of such compounds in constructing intricate molecular architectures. The Fmoc group is particularly notable for its role as a protecting group in peptide synthesis, enabling precise control over the assembly of amino acids into larger structures. This feature has been extensively utilized in the development of novel therapeutic agents, including peptidomimetics and enzyme inhibitors.

The stereochemistry of the compound, specifically the (R)-configuration at the chiral center, plays a crucial role in determining its biological activity. Stereoisomers often exhibit vastly different pharmacological profiles, making the precise control of chirality essential in drug design. Recent studies have demonstrated that compounds with this configuration can selectively bind to specific protein targets, offering potential applications in the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its role in therapeutic development, this compound has also found applications in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with tailored properties, which are highly sought after in nanotechnology and surface chemistry. The integration of the phenyl group into the molecule enhances its hydrophobicity, making it suitable for applications in water-repellent coatings and sensors.

The synthesis of this compound involves a multi-step process that combines principles from both organic and stereochemistry. Key steps include the installation of the Fmoc group, the introduction of chirality through asymmetric induction, and the coupling of functional groups to achieve the desired molecular architecture. Researchers have employed advanced techniques such as enzymatic catalysis and transition metal-mediated coupling reactions to optimize the synthesis pathway, ensuring high yields and purity.

The biological evaluation of this compound has revealed promising results in preclinical studies. It has demonstrated potent inhibitory activity against key enzymes involved in disease pathways, such as proteases and kinases. Furthermore, its ability to penetrate cellular membranes makes it a strong candidate for targeted drug delivery systems. Ongoing research is focused on refining its pharmacokinetic properties to enhance bioavailability and reduce off-target effects.

In conclusion, CAS No 2171218-32-7 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups position it as a valuable asset in both academic research and industrial development. As advancements in synthetic methodologies continue to unfold, this compound is expected to play an increasingly important role in shaping the future of medicine and materials science.